Cas no 7492-40-2 (4-phenylbutyl acetate)

• Product Name: 4-phenylbutyl acetate
• CAS No: 7492-40-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 980567
• PubChem ID: 316751
• Update Time: 2025-04-19

4-phenylbutyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-phenylbutyl acetate
• 4-Phenyl-1-acetoxy-butan
• AC1L7UK5
• acetic acid 4-phenyl-butyl ester
• acetic acid-(4-phenyl-butyl ester)
• AG-G-98259
• Benzenebutanol, acetate
• Benzylpropyl acetate
• CTK5E0682
• Essigsaeure-(4-phenyl-butylester)
• NSC245114
• SureCN5605990
• Acetic acid 4-phenylbutyl ester
• DTXSID60311745
• FS-8556
• 7492-40-2
• Phenylbutylacetat
• SCHEMBL5605990
• NSC-245114

• Inchi： 1S/C12H16O2/c1-11(13)14-10-6-5-9-12-7-3-2-4-8-12/h2-4,7-8H,5-6,9-10H2,1H3
• InChI Key： NRLAFFPEVBOYCM-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives